Secretase

  • Verubecestat
    • CAS RN
    • 1286770-55-5
    • Molecular Formula:
    • C₁₇H₁₇F₂N₅O₃S
    • Molecular Weight:
    • 409.41
    Description
    Verubecestat is an inhibitor of β-site amyloid precursor protein cleaving enzyme 1 (BACE1) and BACE2 (Kis = 2.2 and 0.38 nM, respectively). It has a high selectivity for BACE1 and BACE2 over closely related aspa...
  • Semagacestat
    • CAS RN
    • 425386-60-3
    • Molecular Formula:
    • C19H27N3O4
    • Molecular Weight:
    • 361.4 g/mol
    Description
    Semagacestat is a potent inhibitor of γ-secretase that blocks the production of Aβ38, Aβ40, and Aβ42 with IC50 values of 12.0, 12.1, and 10.9 nM, respectively. It also blocks Notch signaling (IC50 = 14.1 nM). Se...